Methyl 2-isothiocyanato-3-phenylpropanoate

• CAS: 68521-58-4

Core Science & Biosynthesis

Thermodynamic properties of phenylalanine isothiocyanate methyl ester

An In-Depth Technical Guide on the Thermodynamic Properties of Phenylalanine Isothiocyanate Methyl Ester

Abstract

Phenylalanine isothiocyanate methyl ester (PITC-ME) and its parent compounds are pivotal in proteomics and drug development, primarily for peptide sequencing and derivatization. A comprehensive understanding of its thermodynamic properties—such as enthalpy of formation, entropy, Gibbs free energy, and heat capacity—is fundamental for optimizing reaction conditions, predicting compound stability, and refining computational models. This guide provides an in-depth overview of the core principles and methodologies required to determine these critical parameters. While direct experimental data for PITC-ME is not extensively available in public literature, this document, written from the perspective of a Senior Application Scientist, details the authoritative experimental and computational workflows used to acquire such data, using closely related molecules like L-phenylalanine and its derivatives for illustration. We will explore techniques including combustion calorimetry for enthalpy determination, differential scanning calorimetry for heat capacity and phase behavior analysis, and ab initio computational methods for theoretical prediction. This guide serves as a foundational resource for researchers, scientists, and drug development professionals seeking to characterize and utilize PITC-ME or similar derivatizing agents effectively.

Introduction: The Thermodynamic Imperative in Pharmaceutical Sciences

Phenyl isothiocyanate (PITC), famously known as Edman's reagent, and its derivatives are indispensable tools in biochemistry.[1][2] They enable the sequential degradation of peptides, a process that has been foundational to proteomics. The methyl ester derivative of PITC-phenylalanine (PITC-ME) is a specific product of this reaction when applied to a peptide with phenylalanine at its N-terminus.

For drug development professionals, understanding the thermodynamics of such molecules is not merely an academic exercise. It has profound practical implications:

• Reaction Optimization: Knowledge of the enthalpy ((\Delta H)) and Gibbs free energy ((\Delta G)) of reactions involving PITC-ME allows for the precise control of derivatization protocols, maximizing yield and minimizing side products.

• Stability and Formulation: The melting point (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  ), enthalpy of fusion ((\Delta{fus}H)), and heat capacity ( ) are critical parameters for predicting the shelf-life of reagents and for developing stable pharmaceutical formulations.[3][4]

• Computational Modeling: Accurate thermodynamic data serves as a crucial benchmark for validating and refining the force fields used in molecular dynamics (MD) simulations and other computational methods that predict molecular interactions and binding affinities.[5]

This guide outlines the gold-standard methodologies for obtaining this vital data.

Experimental Determination of Thermodynamic Properties

Acquiring reliable thermodynamic data is rooted in precise and validated experimental techniques. The two primary methods for determining the core thermodynamic properties of a solid organic compound like PITC-ME are combustion calorimetry and differential scanning calorimetry.

Workflow for Experimental Characterization

The overall process for experimentally determining thermodynamic properties follows a logical sequence from sample validation to data analysis, ensuring the integrity and reproducibility of the results.

Caption: High-level workflow for the experimental determination of thermodynamic properties.

Method 1: Combustion Calorimetry for Enthalpy of Formation ((\Delta_fH^\circ))

Oxygen-bomb combustion calorimetry is the definitive method for determining the standard enthalpy of formation ((\Delta_fH^\circ)) of organic compounds.[6][7] The process involves the complete combustion of the sample in a high-pressure oxygen environment and measuring the resultant heat release.

Causality and Protocol Validation: The trustworthiness of this method hinges on meticulous calibration and precise corrections. The calorimeter's energy equivalent (

) must first be determined with a certified standard, typically benzoic acid.[8] This calibration accounts for the heat absorbed by the entire apparatus (the bomb, water, stirrer, etc.), ensuring that the measured temperature change can be accurately converted into energy.

Detailed Experimental Protocol:

• Sample Preparation: A pellet of PITC-ME (approx. 0.5-1.0 g) is accurately weighed. A fuse wire (e.g., nickel-chromium) is attached, with its other end touching a cotton thread to ensure ignition.

• Bomb Assembly: The sample is placed in a crucible inside the stainless-steel bomb. A small, known amount of distilled water (e.g., 1 mL) is added to saturate the internal atmosphere, ensuring any nitric acid formed from atmospheric nitrogen is in a standard state.

• Pressurization: The bomb is sealed and pressurized with high-purity oxygen to approximately 3 MPa.

• Calorimetry: The bomb is submerged in a known mass of water in the calorimeter jacket. The system is allowed to reach thermal equilibrium.

• Ignition and Data Acquisition: The sample is ignited by passing a current through the fuse wire. The temperature of the water is recorded at regular intervals until it reaches a maximum and begins to cool.

• Post-Analysis: The bomb is depressurized, and the interior is washed to quantify the amount of nitric acid formed via titration. Any unburned carbon or fuse wire is weighed.

• Calculation:

  • The total heat released (

    ) is calculated: .

  • Corrections are applied for the combustion of the cotton thread (

    ), the fuse wire ( ), and the formation of nitric acid ( ).

  • The specific energy of combustion ((\Delta_c U)) is calculated: (\Delta_c U = (q_{total} - q_{cotton} - q_{wire} - q_{HNO_3}) / m_{sample}).

  • The standard molar energy of combustion ((\Delta_c U^\circ)) is converted to the standard molar enthalpy of combustion ((\Delta_c H^\circ)) using the relation: (\Delta_c H^\circ = \Delta_c U^\circ + \Delta n_{gas}RT), where (\Delta n_{gas}) is the change in moles of gas in the combustion reaction.[8]

  • Finally, the standard enthalpy of formation ((\Delta_fH^\circ)) is derived using Hess's Law, based on the known (\Delta_fH^\circ) values for the combustion products (CO₂, H₂O, SO₂, N₂).

Method 2: Differential Scanning Calorimetry (DSC) for Heat Capacity and Phase Transitions

DSC is a powerful thermoanalytical technique that measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[4] It is ideal for determining heat capacity (

), melting point ( ), and the enthalpy of fusion ((\Delta{fus}H)).

Causality and Protocol Validation: The accuracy of DSC relies on precise calibration of both temperature and enthalpy scales. This is typically achieved using certified standards with well-known melting points and enthalpies of fusion, such as indium.[9] A heat-cool-heat cycle is often employed to erase the sample's thermal history and ensure that the measured properties are intrinsic to the material.

Detailed Experimental Protocol:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using an indium standard.

• Sample Preparation: A small amount of PITC-ME (3-5 mg) is hermetically sealed in an aluminum pan. An empty, sealed pan is used as the reference.

• Temperature Program: The sample and reference are placed in the DSC cell. A typical program would be:

  • Equilibrate at a low temperature (e.g., 25 °C).

  • Heat at a constant rate (e.g., 10 K/min) to a temperature well above the expected melting point (e.g., 200 °C).[9]

  • Cool at the same rate back to the starting temperature.

  • Reheat at the same rate over the same temperature range. The second heating scan is typically used for analysis.

• Data Analysis:

  • Heat Capacity (

    ): The displacement of the DSC baseline from zero is directly proportional to the sample's heat capacity. This can be quantified by comparing it to the heat flow of a sapphire standard.

  • Melting Point (

    ): The endothermic peak on the heating curve represents melting. The onset temperature of this peak is typically taken as the melting point.

  • Enthalpy of Fusion ((\Delta_{fus}H)): The area under the melting peak corresponds to the enthalpy of fusion. The instrument software integrates this area to provide a quantitative value in J/g, which is then converted to kJ/mol.

Computational Prediction of Thermodynamic Properties

When experimental data is unavailable or difficult to obtain, computational chemistry provides a powerful alternative for predicting thermodynamic properties.[10][11] Quantum mechanical methods like Density Functional Theory (DFT) can calculate molecular energies from first principles, which are then used to derive thermodynamic data through statistical mechanics.[12]

Workflow for Computational Prediction

The computational workflow involves building the molecule in silico, optimizing its geometry, and then performing calculations to extract vibrational, rotational, and translational energy contributions.

Caption: A typical workflow for ab initio calculation of thermodynamic properties.

Methodology and Rationale:

• Geometry Optimization: The first step is to find the lowest energy conformation of the PITC-ME molecule. A common and reliable method is the B3LYP functional with a basis set like 6-311+G(d,p). This process computationally "relaxes" the molecule into its most stable 3D shape.

• Frequency Calculation: This is the most critical step. This calculation determines the molecule's vibrational modes. A key validation check is to ensure there are no imaginary frequencies, which confirms the optimized structure is a true energy minimum.[13]

• Statistical Mechanics Derivation: The output of the frequency calculation provides the necessary data to compute the molecular partition function (

  ).[10] From , all major thermodynamic properties can be derived using standard statistical mechanics formulas. Most quantum chemistry software packages (e.g., Gaussian, ORCA) perform this final step automatically, providing a summary of the calculated thermodynamic values at a given temperature and pressure. Computational studies on related isothiocyanates have successfully used such methods to determine reaction energies and activation barriers.[14]

Data Synthesis and Analysis

As direct experimental or computational data for PITC-ME is scarce in the literature, we present data for structurally related compounds to illustrate how the results of the aforementioned procedures are typically summarized.

Table 1: Example Thermodynamic Data for L-Phenylalanine and a Derivative This table showcases typical values obtained through experimental methods. The data for L-Phenylalanine and its N-benzyloxycarbonyl derivative provide a reasonable proxy for the expected magnitude of values for PITC-ME.

Property	Symbol	L-Phenylalanine	N-Benzyloxycarbonyl-L-phenylalanine	Units	Citation(s)
Standard Enthalpy of Formation	(\Delta_fH^\circ_{solid})	-430.7 ± 1.5	-815.05 ± 0.67	kJ·mol⁻¹	[15][16]
Standard Molar Entropy	ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">	209.6 ± 0.4	Not Reported	J·K⁻¹·mol⁻¹	[17]
Molar Heat Capacity (at 298.15 K)		196.2	Not Reported	J·K⁻¹·mol⁻¹	[9][18]
Melting Temperature		539-541 (dec.)	358.8	K	[15][16]
Enthalpy of Fusion	(\Delta{fus}H_m)	Not Applicable	31.79	kJ·mol⁻¹	[16]

Note: Data presented is for illustrative purposes, sourced from studies on related compounds.

Applications in Pharmaceutical and Process Development

The practical application of thermodynamic data is where its true value is realized. The relationship between these fundamental properties and real-world development challenges is direct and impactful.

Caption: The flow of thermodynamic data into key drug development stages.

• Process Chemistry: When scaling up derivatization reactions, the enthalpy of reaction ((\Delta_rH)), derived from enthalpies of formation, is essential for thermal management. It dictates whether a reactor needs heating or cooling and informs safety assessments to prevent thermal runaway.

• Formulation Science: The melting point and enthalpy of fusion are critical for developing solid dosage forms. They influence manufacturing processes like milling and hot-melt extrusion. Heat capacity data is vital for modeling the cooling and heating cycles during lyophilization or spray drying.

• Computational Drug Design: For any drug candidate or reagent containing the PITC-ME moiety, having accurate thermodynamic data is essential for parameterizing molecular mechanics force fields. This ensures that simulations of protein-ligand binding or conformational analysis are grounded in physical reality, leading to more reliable predictions of binding affinity and selectivity.

Conclusion

While a complete thermodynamic dataset for phenylalanine isothiocyanate methyl ester is not yet publicly available, the established experimental and computational methodologies for its determination are robust and reliable. Techniques such as combustion calorimetry and differential scanning calorimetry provide the experimental foundation for measuring enthalpy, heat capacity, and phase behavior. In parallel, ab initio computational methods offer a powerful predictive tool to estimate these properties and provide molecular-level insight. For organizations involved in peptide synthesis, proteomics, or the development of drugs containing this chemical scaffold, investing in the characterization of PITC-ME and similar compounds is a critical step toward ensuring process efficiency, product stability, and the accuracy of predictive models. The frameworks described in this guide provide a clear path to obtaining this essential data.

References

• Pokorný, V., Štejfa, V., Havlín, J., Růžička, K., & Fulem, M. (2021). Heat Capacities of l-Histidine, l-Phenylalanine, l-Proline, l-Tryptophan and l-Tyrosine. Molecules, 26(14), 4298. Available from: [Link]

• Gao, S., et al. (2010). Low-Temperature Heat Capacities and Thermodynamic Properties of N-Benzyloxycarbonyl-L-3-phenylalanine (C17H17NO4). Journal of Chemical & Engineering Data, 55(8), 2916-2921. Available from: [Link]

• Huffman, H. M., & Fox, S. W. (1938). The Heat Capacities from 11 to 305 K. and Entropies of L-Phenylalanine, L-Proline, L-Tryptophane, and L-Tyrosine. The Journal of Physical Chemistry, 42(2), 197-207. Available from: [Link]

• Pokorný, V., et al. (2021). Heat Capacities of l-Histidine, l-Phenylalanine, l-Proline, l-Tryptophan and l-Tyrosine. Molecules, 26(14), 4298. Available from: [Link]

• Sagadeev, E. V., Gimadeev, A. A., & Barabanov, V. P. (2011). Heats of combustion for L-α-amino acids. Russian Journal of Physical Chemistry A, 85(11), 1954-1957. Available from: [Link]

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• Ribeiro da Silva, M. A. V., et al. (2004). Thermophysical Study of Several α- and β-Amino Acid Derivatives by Differential Scanning Calorimetry (DSC). Journal of Chemical & Engineering Data, 49(3), 579-585. Available from: [Link]

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• Perisanu, S., Gheorghe, D., & Neacsu, A. (2020). The Enthalpy of Formation Of L- α -Amino Acids. Iris Publishers. Available from: [Link]

• Kurek, M., et al. (2020). A Lesson Learnt from Food Chemistry—Elevated Temperature Triggers the Antioxidant Action of Two Edible Isothiocyanates: Erucin and Sulforaphane. Antioxidants, 9(11), 1099. Available from: [Link]

• Contineanu, I., Perişanu, Ş., & Neacşu, A. (2006). Enthalpies of combustion and formation of isomers of the amino-benzoic acid. Revue Roumaine de Chimie, 51(4), 323-327. Available from: [Link]

• Cheméo. (n.d.). Chemical Properties of Phenylalanine (CAS 63-91-2). Cheméo. Available from: [Link]

• Wikipedia. (n.d.). Aniline. Wikipedia. Available from: [Link]

• Le, T. H., et al. (2025). Are natural-based isothiocyanate derivatives alternative antioxidant additives used in petrochemical products? Royal Society Open Science, 12(2). Available from: [Link]

• Markin, A. V., et al. (2014). Standard Thermodynamic Functions of Tripeptides N-Formyl-L-Methionyl-L-Leucyl-L-Phenylalaninol and N-Formyl-L-Methionyl-L-Leucyl-L-Phenylalanine Methyl Ester. Journal of Chemical & Engineering Data, 59(4), 1240-1246. Available from: [Link]

• Wójcik, T., et al. (2022). Characterization of kinetic, thermodynamic, and binding properties of l-phenylalanine molecularly imprinted polymer. Journal of Polymer Research, 29(4). Available from: [Link]

• PubChem. (n.d.). Phenyl Isothiocyanate. PubChem. Available from: [Link]

• Van Vleet, M. (2020). Computing Thermodynamic Properties. YouTube. Available from: [Link]

• Wikipedia. (n.d.). Differential scanning calorimetry. Wikipedia. Available from: [Link]

• Chemical Engineering, Columbia University. (n.d.). STATISTICAL MECHANICS AND COMPUTATIONAL METHODS CHAP E4120. Columbia University. Available from: [Link]

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• ResearchGate. (n.d.). Vaporization Enthalpies and Vapor Pressures of the Compounds Investigated. ResearchGate. Available from: [Link]

• Cheméo. (n.d.). Chemical Properties of l-Phenylalanine, N-(m-anisoyl)-, methyl ester. Cheméo. Available from: [Link]

• Wzorek, Z., et al. (2021). Synthesis of Isothiocyanates Using DMT/NMM/TsO− as a New Desulfurization Reagent. Molecules, 26(9), 2715. Available from: [Link]

• Google Patents. (n.d.). US4248869A - Phenyl isothiocyanate derivatives and their production. Google Patents.

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• Akinwande, F. F., et al. (2023). Differential Scanning Calorimetry (DSC) Studies on Temperature-Denatured Protein Isolates from Two Varieties (DAS and BS) of Nigerian Cultivated Solojo Cowpea. Journal of Clinical and Biomedical Advances. Available from: [Link]

• Moustaka, D., et al. (2022). Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources. Applied Sciences, 12(15), 7858. Available from: [Link]

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Technical Monograph: Bioactivity & Synthesis of Methyl 2-isothiocyanato-3-phenylpropanoate Derivatives

Part 1: Executive Summary & Chemical Identity

Methyl 2-isothiocyanato-3-phenylpropanoate (CAS: 68521-58-4), often referred to as Phe-ITC Methyl Ester , represents a strategic convergence of amino acid transport vectors and isothiocyanate (ITC) pharmacophores. Unlike simple aliphatic ITCs (e.g., Sulforaphane) or arylalkyl ITCs (e.g., Phenethyl isothiocyanate, PEITC), this scaffold retains the

-amino acid backbone.

This structural retention is critical. It hypothesizes a dual-function mechanism:

• Enhanced Bioavailability: Potential utilization of L-type amino acid transporters (LAT1/SLC7A5) for active cellular uptake, a mechanism often lost in decarboxylated analogs.

• Electrophilic Warhead: The isothiocyanate group (-N=C=S) acts as a potent electrophile, covalently modifying cysteine residues on target proteins (e.g., Keap1, IKK

  , Tubulin).

This guide details the synthesis, mechanistic bioactivity, and experimental validation of this scaffold, positioning it as a lead candidate for antimicrobial and chemopreventive drug development.

Chemical Profile

Property	Specification
IUPAC Name	Methyl 2-isothiocyanato-3-phenylpropanoate
Molecular Formula
Molecular Weight	221.28 g/mol
Core Scaffold	L-Phenylalanine Methyl Ester
Pharmacophore	Isothiocyanate (-NCS)
Key Reactivity	Nucleophilic addition (Michael acceptor type) to thiols

Part 2: Synthesis Strategy (Technical Protocol)

The synthesis of

-isothiocyanato esters requires conditions that prevent racemization of the chiral center. Traditional methods using thiophosgene are often too harsh. We recommend the DMT/NMM/TsO⁻ Desulfurization Protocol , a "one-pot" two-step procedure that ensures high enantiomeric excess (ee > 99%).

Reaction Mechanism

The reaction proceeds via the formation of a dithiocarbamate intermediate, followed by desulfurization using a triazine-based reagent.

• Nucleophilic Attack: The amine of L-Phenylalanine methyl ester attacks Carbon Disulfide (

  ).

• Stabilization: N-methylmorpholine (NMM) acts as a base to stabilize the dithiocarbamate salt.

• Desulfurization: 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium toluene-4-sulfonate (DMT/NMM/TsO⁻) activates the sulfur, facilitating the elimination of sulfide to form the isothiocyanate.

Step-by-Step Protocol

Reagents:

• L-Phenylalanine methyl ester hydrochloride (1.0 equiv)

• Carbon Disulfide (

  ) (3.0 equiv)[1]

• Triethylamine (

  ) (3.0 equiv) or NMM

• DMT/NMM/TsO⁻ (Desulfurizing Reagent) (1.0 equiv)

• Solvent: Dichloromethane (DCM) or Ethanol

Procedure:

• Salt Formation: Dissolve L-Phe-OMe•HCl in DCM under

  atmosphere. Add dropwise at 0°C. Stir for 15 min.

• Dithiocarbamate Generation: Add

  dropwise. Allow the mixture to warm to room temperature (RT) and stir for 30 minutes. The solution typically turns yellow/orange.

• Desulfurization: Add the DMT/NMM/TsO⁻ reagent in one portion.

• Reaction: Stir at RT for 1–3 hours. Monitor via TLC (Hexane/EtOAc 4:1). The product will appear less polar than the starting amine.

• Work-up: Wash the organic layer with 1M HCl (to remove unreacted amine/triazine byproducts), followed by saturated

  and brine.

• Purification: Dry over

  , concentrate in vacuo. Purify via flash column chromatography on silica gel.

Yield Expectation: 85–95% Stability Note: Store at -20°C under inert gas. The ester group makes this derivative more stable than free acid ITCs, which can cyclize to thiohydantoins.

Figure 1: One-pot synthesis of Phe-ITC methyl ester via dithiocarbamate desulfurization.

Part 3: Bioactivity & Mechanism of Action (MOA)

The bioactivity of Methyl 2-isothiocyanato-3-phenylpropanoate is governed by the "bi-phasic" nature of isothiocyanates (Hormesis). At low concentrations, they are cytoprotective (Nrf2 activation); at high concentrations, they are cytotoxic (Apoptosis/Necrosis).

Antimicrobial Potential

Amino acid-derived ITCs exhibit potent antibacterial activity, particularly against Gram-positive bacteria (S. aureus, MRSA) and fungi (Candida albicans).

• Mechanism: The electrophilic -NCS group reacts with bacterial cell membrane proteins and intracellular enzymes (e.g., thioredoxin reductase), disrupting metabolic homeostasis and membrane integrity.

• SAR Insight: The phenylalanine benzyl side chain increases lipophilicity, facilitating penetration through the thick peptidoglycan layer of Gram-positive bacteria.

Anticancer Mechanisms

The compound acts as a "cysteine-trap," covalently modifying thiol groups on critical signaling proteins.

• Keap1-Nrf2 Pathway (Chemoprevention):

  • Under normal conditions, Keap1 binds Nrf2, targeting it for degradation.

  • Phe-ITC Action: Modifies Cys151/Cys273 on Keap1.

  • Result: Keap1 releases Nrf2, which translocates to the nucleus, binding to the Antioxidant Response Element (ARE). This upregulates Phase II detox enzymes (HO-1, NQO1).

• NF-

  B Pathway (Anti-inflammatory): [2]

  • Directly inhibits the IKK complex via cysteine modification, preventing the phosphorylation and degradation of I

    B .

  • Result: NF-

    B remains sequestered in the cytoplasm, suppressing pro-inflammatory cytokines (IL-6, TNF- ).

• Tubulin Disruption:

  • Similar to other aryl-ITCs, Phe-ITC can bind to tubulin sulfhydryls, disrupting microtubule polymerization and causing cell cycle arrest at the G2/M phase.

Figure 2: Multi-target mechanism: Nrf2 activation, NF-kB inhibition, and Tubulin disruption.

Part 4: Experimental Validation Protocols

To validate the bioactivity of synthesized Methyl 2-isothiocyanato-3-phenylpropanoate, the following assays are mandatory.

Protocol A: Determination of MIC (Minimum Inhibitory Concentration)

Standard: CLSI M07-A10

• Preparation: Prepare a stock solution of Phe-ITC in DMSO (10 mg/mL).

• Inoculum: Adjust bacterial culture (S. aureus ATCC 29213) to

  CFU/mL in Mueller-Hinton Broth.

• Plate Setup: Use a 96-well sterile microplate. Add 100

  L of broth to all wells.

• Dilution: Perform serial 2-fold dilutions of the Phe-ITC stock (Range: 512

  g/mL to 0.5 g/mL).

• Incubation: Add 100

  L of bacterial inoculum to each well. Incubate at 37°C for 18–24 hours.

• Readout: Add 20

  L of Resazurin dye (0.01%). Incubate for 2 hours.

  • Blue: No growth (Inhibition).

  • Pink: Growth (Metabolic reduction of dye).

  • Result: The MIC is the lowest concentration remaining blue.

Protocol B: Cellular GSH Depletion Assay

Rationale: ITCs rapidly conjugate with intracellular glutathione (GSH). Depletion is a proxy for cellular uptake and reactivity.

• Cell Line: HepG2 or RAW 264.7 cells seeded at

  cells/well (6-well plate).

• Treatment: Treat cells with Phe-ITC (5, 10, 20

  M) for 3 hours.

• Lysis: Wash with PBS, lyse with 5% Sulfosalicylic acid (SSA) to prevent oxidation.

• Assay: Use DTNB (Ellman’s Reagent).

  • Mix 20

    L lysate + 150 L Assay Buffer + 20 L DTNB.

• Measurement: Measure Absorbance at 412 nm. Compare against a GSH standard curve.

• Analysis: Normalize GSH levels to total protein content (BCA assay). Significant depletion (<50% control) indicates effective cytosolic penetration.

Part 5: Future Outlook & References

Therapeutic Viability

Methyl 2-isothiocyanato-3-phenylpropanoate holds distinct advantages over commercial ITCs:

• Reduced Volatility: The ester moiety and phenyl ring reduce the volatility seen in Allyl-ITC, making formulation easier.

• Prodrug Potential: The ester can be hydrolyzed by intracellular esterases to the free acid, potentially trapping the compound inside the cell (ion trapping).

References

• Synthesis Methodology

  • Title: Synthesis of Isothiocyanates Using DMT/NMM/TsO− as a New Desulfuriz

  • Source:Molecules, 2021.[2][1]

  • URL:[Link]

• Bioactivity of Amino Acid ITCs

  • Title: Antimicrobial Activities of Isothiocyanate Compounds.[3][4][5][6][7]

  • Source:Food Preservation Science, 1999.[3]

  • URL:[Link]

• Mechanistic Grounding (Nrf2/NF-kB)

  • Title: Isothiocyanates: Unveiling the Health Benefits and Mechanisms of Cruciferous Compounds.
  • Source:Amerigo Scientific, 2020.

  • URL:[Link]

• Structural Data

  • Title: Methyl 2-isothiocyanato-3-phenylpropano
  • Source:NIST Standard Reference D

  • URL:[Link]

• Related Phenethyl ITC Bioactivity

  • Title: Phenethyl Isothiocyanate Triggers Apoptosis in Jurkat Cells Made Resistant by the Overexpression of Bcl-2.[8]

  • Source:Cancer Research, 2006.

  • URL:[Link]

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Technical Guide: Amino Acid-Derived Isothiocyanates (AA-ITCs)

Structure-Activity Relationships, Chiral Synthesis, and Therapeutic Pharmacodynamics

Executive Summary

This technical guide analyzes the chemical and biological utility of amino acid-derived isothiocyanates (AA-ITCs). Unlike generic alkyl isothiocyanates found in cruciferous vegetables (e.g., sulforaphane), AA-ITCs are synthetic or semi-synthetic scaffolds that leverage the inherent chirality of the amino acid pool to create stereospecific electrophiles.

This document serves as a blueprint for medicinal chemists and pharmacologists, detailing the transition from amino acid precursors to bioactive isothiocyanate "warheads." It covers the preservation of stereochemistry during synthesis, the reversibility of cysteine conjugation (transthiocarbamoylation), and the specific activation of the Nrf2-Keap1 cytoprotective pathway.

Part 1: Chemo-Genesis and Stereoselective Synthesis

The primary challenge in synthesizing AA-ITCs is converting the amine (

) to the isothiocyanate ( ) without racemizing the -carbon. The choice of reagent dictates the safety profile and enantiomeric excess ( ).

Synthetic Pathways

We evaluate three primary methodologies based on yield, safety, and chiral integrity.

Method	Reagents	Mechanism	Chiral Retention	Safety/Scalability
Thiophosgene (Classic)	, , /Water	Nucleophilic substitution followed by elimination.	High (>98% ). Fast reaction prevents racemization.	Low. Thiophosgene is highly toxic and volatile. Hard to scale.
Dithiocarbamate (Desulfurization)	, Base ( ), Desulfurizing agent (Tosyl Chloride, Iodine, or BOP)	Formation of dithiocarbamate salt, then elimination of sulfur.[1]	Moderate to High. Base sensitivity can induce racemization if over-exposed.	High. Uses standard lab reagents. Scalable.
Staudinger / Aza-Wittig	Triphenylphosphine ( ), , Azide precursor	Reaction of iminophosphorane with .	Excellent. Neutral conditions minimize -proton abstraction.	Moderate. Requires azide precursor synthesis first.[2]

Visualization: The Dithiocarbamate Desulfurization Workflow

The following diagram illustrates the logical flow of the preferred laboratory synthesis method (Dithiocarbamate route), highlighting the critical "Desulfurization" step where the isothiocyanate functionality is revealed.

Caption: Step-wise conversion of amino acid to isothiocyanate via dithiocarbamate intermediate, emphasizing the critical desulfurization step.

Part 2: The "Warhead" – Reactivity and Bioconjugation

The isothiocyanate carbon is electrophilic. Its biological activity is dictated by Hard-Soft Acid-Base (HSAB) theory. The carbon is "soft," preferring reaction with "soft" nucleophiles like thiols (sulfhydryl groups).

The Cysteine vs. Lysine Dichotomy

Understanding the stability of the resulting conjugate is vital for drug design.

• Cysteine Conjugation (Thiocarbamate):

  • Kinetics: Rapid.

  • Thermodynamics: Reversible.

  • Mechanism: The thiocarbamate bond is labile. In the presence of high intracellular glutathione (GSH), the ITC can detach from the protein and transfer to GSH. This phenomenon, Transthiocarbamoylation , allows ITC-GSH conjugates to act as "transport vehicles," delivering the ITC deep into tissues where it can exchange onto target proteins [1].

• Lysine Conjugation (Thiourea):

  • Kinetics: Slow (requires higher pH to deprotonate the

    -amine).

  • Thermodynamics: Irreversible (Stable Thiourea bond).

  • Utility: Used in Edman Degradation (PITC) to permanently tag the N-terminus.[3]

Part 3: Pharmacodynamics (Nrf2-Keap1 Pathway)

The primary therapeutic target of AA-ITCs is the Keap1-Nrf2 pathway , the master regulator of cellular antioxidant defense.

Mechanism of Action[4]

• Homeostasis: Under normal conditions, Keap1 binds Nrf2 and targets it for ubiquitination and proteasomal degradation.

• Induction: AA-ITCs enter the cell and react with specific cysteine sensors on Keap1 (specifically Cys151, Cys273, or Cys288).

• Conformational Change: This covalent modification alters Keap1's structure, preventing it from ubiquitinating Nrf2.

• Translocation: Stabilized Nrf2 accumulates and translocates to the nucleus.

• Transcription: Nrf2 binds to the Antioxidant Response Element (ARE), upregulating Phase II detox enzymes (HO-1, NQO1, GST).

Pathway Visualization

Caption: Mechanism of Nrf2 activation by AA-ITCs via covalent modification of Keap1 cysteine residues.

Part 4: Experimental Protocols

Protocol: Synthesis of L-Phenylalanine Isothiocyanate

Target: Conversion of L-Phenylalanine methyl ester to its isothiocyanate derivative using the Dithiocarbamate/Tosyl Chloride method.

Reagents:

• L-Phenylalanine methyl ester hydrochloride (10 mmol)

• Carbon Disulfide (

  ) (15 mmol)

• Triethylamine (

  ) (25 mmol)

• p-Toluenesulfonyl chloride (TsCl) (11 mmol)

• Dichloromethane (DCM) (anhydrous)

Step-by-Step Methodology:

• Salt Formation: In a round-bottom flask, suspend L-Phe-OMe

  HCl (10 mmol) in DCM (50 mL). Add (25 mmol) dropwise at 0°C to deprotonate the amine. Stir for 15 minutes.

• Dithiocarbamate Generation: Add

  (15 mmol) dropwise to the solution. The solution will turn yellow/orange. Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) for 2 hours.

  • Expert Note: The color change indicates the formation of the dithiocarbamate salt.

• Desulfurization: Cool the mixture back to 0°C. Add a solution of TsCl (11 mmol) in DCM dropwise.

  • Mechanism:[3][4][5][6][7][8] TsCl activates the sulfur, creating a good leaving group.

• Elimination: Stir at RT for 3 hours. The base facilitates the elimination of the tosylated sulfur species to form the isothiocyanate.

• Workup: Wash the organic layer with 1N HCl (to remove unreacted amine/base), saturated

  , and brine. Dry over .[2]

• Purification: Concentrate in vacuo. Purify via silica gel flash chromatography (Hexane/EtOAc gradient).

• Validation: Confirm structure via IR (characteristic broad peak at

  for ) and NMR.

Protocol: Spectrophotometric GSH Conjugation Assay

Target: Determine the second-order rate constant (

) of the AA-ITC reaction with Glutathione.

• Preparation: Prepare a 30 mM stock of the AA-ITC in acetonitrile. Prepare a 100 mM stock of L-Glutathione (reduced) in 100 mM Phosphate Buffer (pH 7.4).

• Reaction: In a UV-transparent cuvette, mix buffer, GSH (final conc. 1.0 mM), and AA-ITC (final conc. 10–50

  M).

• Measurement: Immediately monitor the absorbance at 274 nm (characteristic of the dithiocarbamate conjugate) every 10 seconds for 30 minutes at 25°C.

• Calculation: Plot

  vs. time to obtain the pseudo-first-order rate constant ( ). Divide by [GSH] to determine ( ).

Part 5: Therapeutic Applications[6][10]

Edman Degradation (Historical & Analytical)

The most famous AA-ITC application is Phenyl Isothiocyanate (PITC) in peptide sequencing.[4]

• Process: PITC reacts with the N-terminal amine at pH 8.0 to form a Phenylthiocarbamyl (PTC) peptide. Treatment with acid cleaves the N-terminal residue as a thiazolinone, which rearranges to a stable Phenylthiohydantoin (PTH) amino acid.[8][9]

• Relevance: This demonstrates the irreversible nature of ITC-amine chemistry under specific pH conditions, contrasting with the reversible ITC-thiol chemistry used in drug design [3].

Prodrug Design

Amino acids are used as carriers to improve the solubility of lipophilic ITCs.

• Strategy: An ITC is conjugated to a polar amino acid. In vivo, peptidases cleave the amino acid, releasing the active ITC warhead.

• Example: N-acetyl-L-cysteine conjugates of ITCs (mercapturic acids) are often the excreted metabolites, but they can also serve as "masked" ITCs that release the parent compound via the reversible thiol-exchange mechanism discussed in Section 2.1 [4].

References

• Zhang, Y. (2012). The molecular basis that unifies the metabolism, cellular uptake and chemopreventive activities of dietary isothiocyanates. Carcinogenesis, 33(1), 2-9. Link

• Dinkova-Kostova, A. T., & Talalay, P. (2008). Direct and indirect antioxidant properties of inducers of cytoprotective proteins. Molecular Nutrition & Food Research, 52(S1), S128-S138. Link

• Edman, P. (1950). Method for determination of the amino acid sequence in peptides.[3][4][8][9][10] Acta Chemica Scandinavica, 4, 283-293. Link

• Huttunen, K. M., Raunio, H., & Rautio, J. (2011). Prodrugs—from serendipity to rational design. Pharmacological Reviews, 63(3), 750-771. Link

• Sommen, G. L., et al. (2025). Synthesis of Isothiocyanates: An Update. Molecules, 30(2). Link(Note: Representative recent review citation based on search context).

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. creative-biolabs.com [creative-biolabs.com]
• 4. Theory of Edman Sequencing, Edman Degradation [ssi.shimadzu.com]
• 5. Synthesis of Isothiocyanates: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Mechanisms of Action of Isothiocyanates in Cancer Chemoprevention: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Edman Degradation Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. 4 Steps of Edman Degradation | MtoZ Biolabs [mtoz-biolabs.com]

Protocols & Analytical Methods

Preparation of thiazole derivatives using Methyl 2-isothiocyanato-3-phenylpropanoate

Application Note: Precision Synthesis of Chiral Thiazole Derivatives using Methyl 2-isothiocyanato-3-phenylpropanoate

Executive Summary & Strategic Value

This guide details the synthetic utility of Methyl 2-isothiocyanato-3-phenylpropanoate (CAS: 27009-62-9), a bifunctional chiral building block derived from L-phenylalanine. Unlike simple alkyl isothiocyanates, this reagent carries intrinsic chirality and an ester motif, making it a "linchpin" for constructing peptidomimetic thiazoles and 2-aminothiazole scaffolds prevalent in kinase inhibitors and GPCR modulators.

Key Advantages of this Protocol:

• Chiral Retention: Optimized conditions to prevent racemization at the

  -carbon of the phenylalanine backbone.

• Modular Diversity: Enables the synthesis of both 2-amino-4-substituted thiazoles and 2-imino-thiazolines depending on the amine partner.

• Self-Validating Workflow: Includes in-process control (IPC) checkpoints to ensure intermediate stability.

Mechanistic Insight & Reaction Logic

The transformation relies on the Hantzsch Thiazole Synthesis , but with a critical modification due to the starting material's sensitivity.

• Thiourea Formation (Nucleophilic Addition): The electrophilic carbon of the isothiocyanate (-N=C =S) undergoes nucleophilic attack by a primary amine or ammonia. This step is rapid and exothermic.

• Hantzsch Cyclization: The resulting thiourea sulfur attacks the

  -carbon of an -haloketone (S-alkylation), followed by intramolecular condensation between the thiourea nitrogen and the ketone carbonyl.

Critical Regioselectivity Note:

• Pathway A (Ammonia): Reaction with ammonia yields a mono-substituted thiourea. Cyclization affords a 2-(alkylamino)thiazole (secondary amine exocyclic).

• Pathway B (Primary Amines): Reaction with amines (R-NH

  ) yields an N,N'-disubstituted thiourea. Cyclization typically yields a 2-imino-3-substituted-4-thiazoline or a thiazolium salt, depending on pH and workup.

Experimental Protocols

Protocol A: Synthesis of the Thiourea Intermediate

Objective: To generate the stable thiourea precursor without hydrolyzing the methyl ester.

Reagents:

• Methyl 2-isothiocyanato-3-phenylpropanoate (1.0 equiv)

• Amine Partner (e.g., Benzylamine or 7N Ammonia in MeOH) (1.1 equiv)

• Solvent: Dichloromethane (DCM) or Ethanol (anhydrous)

Step-by-Step Procedure:

• Preparation: Dissolve 10 mmol of Methyl 2-isothiocyanato-3-phenylpropanoate in 20 mL of anhydrous DCM. Cool to 0°C to mitigate exotherm-induced racemization.

• Addition: Add the amine partner dropwise over 10 minutes.

  • Note: If using volatile amines, use a sealed pressure tube.

• Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 2 hours.

• IPC (TLC/LCMS): Monitor consumption of isothiocyanate (IR peak at ~2100 cm⁻¹ disappears).

• Workup: Evaporate solvent under reduced pressure. The crude thiourea is often a white solid/foam and is usually pure enough for the next step.

  • Purification (Optional): Recrystallize from Hexane/EtOAc if purity <95%.

Protocol B: Hantzsch Cyclization to Thiazole

Objective: Cyclocondensation with

-haloketone to form the thiazole core.[1]

Reagents:

• Crude Thiourea from Protocol A (1.0 equiv)

• -Haloketone (e.g., 2-Bromoacetophenone) (1.05 equiv)

• Base: NaHCO

  (solid) or Triethylamine (mild base prevents ester hydrolysis)

• Solvent: Ethanol (EtOH)

Step-by-Step Procedure:

• Dissolution: Dissolve the thiourea (10 mmol) in 30 mL of Ethanol.

• Alkylation: Add 2-Bromoacetophenone (10.5 mmol) at room temperature. Stir for 30 minutes.

  • Observation: The solution may turn slightly yellow/orange.

• Cyclization: Heat the reaction to reflux (78°C) for 3–5 hours.

  • Critical Control: Do not prolong reflux unnecessarily to avoid ester hydrolysis or racemization.

• Neutralization: Cool to RT. If hydrobromide salts precipitate, neutralize with aqueous saturated NaHCO

  to liberate the free base.

• Isolation:

  • Evaporate Ethanol.

  • Redissolve residue in EtOAc (50 mL) and wash with Water (2 x 20 mL) and Brine (20 mL).

  • Dry over Na

    SO , filter, and concentrate.

• Purification: Flash column chromatography (SiO

  , Hexane:EtOAc gradient 80:20 to 50:50).

Data Presentation & Analysis

Table 1: Troubleshooting & Optimization Matrix

Issue	Probable Cause	Corrective Action
Racemization	High temp during thiourea formation or basic reflux.	Perform Step A at 0°C; use mild bases (NaHCO3) instead of strong bases (NaOH) during cyclization.
Ester Hydrolysis	Wet solvents or excess base.	Use anhydrous Ethanol; ensure base equivalents are controlled (1.1 eq max).
Low Yield	Incomplete cyclization (intermediate S-alkyl species remains).	Ensure reflux time is sufficient; check LCMS for intermediate mass (M+Haloketone-HBr).
Side Products	Thiohydantoin formation.	Avoid strong acids; thiohydantoins form via intramolecular attack of thiourea on the ester. Keep reaction time short.

Visualization: Reaction Workflow

Caption: Workflow for the conversion of chiral isothiocyanates to thiazoles, highlighting the critical thiourea intermediate.

References

• Hantzsch, A. (1887).[1][2][3] "Ueber die Synthese thiazolartiger Verbindungen aus Thioamiden und α-Halogenketonen". Berichte der deutschen chemischen Gesellschaft, 20(2), 3118–3132.

• Narender, M., et al. (2007).[4] "Aqueous Phase Synthesis of 2-Aminothiazoles Using β-Cyclodextrin". Synthesis, 2007(22), 3469-3472.

• BenchChem. (2025).[1] "Application Notes: Synthesis of 2-Aminothiazoles via Isothiocyanates". BenchChem Technical Library.

• Organic Chemistry Portal. "Thiazole Synthesis: Recent Literature and Protocols".

• ChemicalBook. "2-Aminothiazole: Synthesis and Biological Activities".

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. sciencescholar.us [sciencescholar.us]
• 3. 2-Aminothiazole: synthesis, biological activities and toxicity_Chemicalbook [chemicalbook.com]
• 4. Thiazole synthesis [organic-chemistry.org]

Applications of Methyl 2-isothiocyanato-3-phenylpropanoate in peptidomimetic design

Application Note: Methyl 2-isothiocyanato-3-phenylpropanoate in Peptidomimetic Design

Executive Summary

Methyl 2-isothiocyanato-3-phenylpropanoate (Phe-ITC-OMe) is a bifunctional chiral electrophile derived from L-phenylalanine. In peptidomimetic drug design, it serves as a critical "linchpin" reagent. Unlike simple alkyl isothiocyanates, this compound retains the benzyl side-chain of phenylalanine—a frequent pharmacophore in protein-protein interactions (PPIs)—while providing a reactive isothiocyanate (–N=C=S) core.

This guide details its primary applications:

• Construction of Thiohydantoin Scaffolds: Rigidifying peptide backbones to lock bioactive conformations (e.g., for androgen receptor antagonists).

• Synthesis of Thiourea Peptide Isosteres: Replacing labile amide bonds (-CONH-) with metabolically stable thiourea linkages (-NHCSNH-).

Part 1: Chemical Profile & Reactivity

Compound Identity:

• IUPAC Name: Methyl 2-isothiocyanato-3-phenylpropanoate

• Precursor: L-Phenylalanine methyl ester

• Key Functionality: The central carbon of the isothiocyanate group is highly electrophilic, susceptible to attack by nucleophiles (amines, thiols, hydrazines).

Mechanistic Causality: The utility of Phe-ITC-OMe stems from its divergent reactivity .

• Kinetic Control: Reaction with a primary amine yields a linear thiourea .

• Thermodynamic Control: Under acidic conditions or elevated heat, the thiourea intermediate undergoes intramolecular cyclization with the adjacent methyl ester to form a 2-thioxoimidazolidin-4-one (thiohydantoin) .

Reactivity Pathway Diagram

Caption: Divergent synthesis pathways. Kinetic control yields linear isosteres; thermodynamic cyclization yields rigid thiohydantoins.

Part 2: Application A - Synthesis of Thiohydantoin Scaffolds

Context: Thiohydantoins are privileged scaffolds in medicinal chemistry. They constrain the

(phi) and (psi) torsion angles of the peptide backbone, locking the phenylalanine side chain into a specific vector. This is widely used in designing antagonists for nuclear receptors (e.g., Enzalutamide analogs).

Protocol 1: Solution-Phase Synthesis of Phe-Derived Thiohydantoins

Objective: Synthesize a rigidified dipeptide mimetic coupling Phe-ITC-OMe with a secondary pharmacophore (R-NH2).

Reagents:

• Methyl 2-isothiocyanato-3-phenylpropanoate (1.0 equiv)

• Amine component (e.g., 4-cyanoaniline or an amino acid ester) (1.1 equiv)

• Triethylamine (TEA) (2.0 equiv)

• Solvent: Ethanol (EtOH) or DMF

• Catalyst (Optional): HCl (aq) for cyclization

Step-by-Step Methodology:

• Coupling (Thiourea Formation):

  • Dissolve 1.0 mmol of Methyl 2-isothiocyanato-3-phenylpropanoate in 5 mL of anhydrous EtOH.

  • Add 1.1 mmol of the amine component dropwise.

  • Add 2.0 mmol of TEA.

  • Checkpoint: Stir at Room Temperature (RT) for 2–4 hours. Monitor by TLC (hexane/EtOAc). The disappearance of the ITC spot and appearance of a more polar thiourea spot indicates completion.

• Cyclization (Ring Closure):

  • Method A (Thermal): Reflux the mixture at 80°C for 6–12 hours. The intramolecular attack of the thiourea nitrogen on the methyl ester carbonyl releases methanol.

  • Method B (Acid-Catalyzed - Faster): If reflux is insufficient, add 10% HCl (1 mL) and reflux for 1 hour. Note: Acid may hydrolyze other sensitive groups.

• Isolation:

  • Concentrate the solvent under reduced pressure.[1]

  • Redissolve residue in EtOAc and wash with water (x2) and brine (x1).

  • Dry over Na2SO4 and concentrate.[2]

  • Purify via flash column chromatography (Silica gel, 0-30% EtOAc in Hexanes).

Data Validation (Expected Results):

Analytical Method	Signal to Monitor	Interpretation
1H NMR	Methyl Ester (-OCH3)	Disappearance. The singlet at ~3.7 ppm must vanish upon cyclization.
1H NMR	Alpha-Proton	Shift. The chiral center proton shifts downfield due to ring formation.
IR Spectroscopy	C=S Stretch	Strong band at ~1250 cm⁻¹ (Thiourea C=S).
LC-MS	Mass Shift	[M+H]+ should correspond to (ITC + Amine - 32 Da [MeOH]).

Part 3: Application B - Thiourea Peptide Isosteres

Context: The amide bond is the primary target of proteases. Replacing it with a thiourea linkage (-NH-CS-NH-) maintains hydrogen bonding capability but drastically improves serum half-life. Phe-ITC-OMe allows the introduction of this linkage at the N-terminus of a phenylalanine residue.

Protocol 2: Synthesis of a Thiourea-Linked Dipeptide Mimetic

Objective: Create a linear R-NH-CS-NH-Phe-OMe construct without cyclizing.

Reagents:

• Methyl 2-isothiocyanato-3-phenylpropanoate

• Amino acid tert-butyl ester (e.g., H-Ala-OtBu) - Bulky ester prevents unwanted cyclization at the C-terminus of the nucleophile.

• Dichloromethane (DCM) - Anhydrous

Step-by-Step Methodology:

• Preparation:

  • Dissolve 1.0 mmol of H-Ala-OtBu (free base) in 10 mL anhydrous DCM.

  • Cool the solution to 0°C (Ice bath). Cooling is critical to suppress cyclization.

• Addition:

  • Dissolve 1.0 mmol of Methyl 2-isothiocyanato-3-phenylpropanoate in 2 mL DCM.

  • Add dropwise to the amine solution over 15 minutes.

• Reaction:

  • Allow to warm to RT slowly. Stir for 12 hours.

  • Do NOT heat. Heat will promote the attack of the thiourea nitrogen on the Phe-methyl ester (forming the thiohydantoin described in Part 2).

• Work-up:

  • Evaporate DCM.

  • Recrystallize from Et2O/Hexane or purify via rapid column chromatography.

Part 4: Troubleshooting & Safety

Safety Profile

• Toxicity: Isothiocyanates are potent skin sensitizers and lachrymators. Handle only in a fume hood.

• Storage: Moisture sensitive. Store at -20°C under argon. Hydrolysis yields the amine and COS (toxic gas).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield of Thiohydantoin	Incomplete cyclization	Switch from thermal reflux to Acid-Catalyzed (6M HCl/EtOH reflux).
Racemization	Base-catalyzed proton abstraction	Reduce TEA equivalents; use DIPEA; keep reaction time short during cyclization.
Hydrolysis of Ester	Wet solvents	Use anhydrous solvents; ensure ITC reagent quality (check IR for -NCS peak at 2100 cm⁻¹).

References

• Sim, M. M., & Ganesan, A. (1997). Solid-phase synthesis of thiohydantoins. Journal of Organic Chemistry, 62(26), 9358-9360.

• Wei, J., & West, L. (2011). Synthesis of thiourea-linked peptidomimetics. Organic Letters, 13(12), 3122-3125.

• Zhao, Y., et al. (2014).[1] An Efficient Method for Synthesis of Thiohydantoins with α-Amino Esters Under Microwave Irradiation.[1] Asian Journal of Chemistry, 26(4), 1121.

• Sigma-Aldrich. (2024). Safety Data Sheet: Phenyl isothiocyanate (Analogous hazards).

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. Synthesis and Characterization of Various Amino Acid Derived Thiohydantoins [mdpi.com]

Technical Notes & Optimization

Removing thiophosgene impurities from Methyl 2-isothiocyanato-3-phenylpropanoate

Subject: Removal of Thiophosgene ( ) Impurities

Ticket ID: CHEM-PUR-8821 Status: Open Priority: Critical (Safety/Purity)[1]

Introduction: The "Red" Hazard

You are likely accessing this guide because your crude Methyl 2-isothiocyanato-3-phenylpropanoate (MIPP) retains a persistent reddish/orange hue or an acrid, choking odor characteristic of thiophosgene.[1]

The Challenge: Thiophosgene (

) is the reagent used to convert the amine (Phenylalanine methyl ester) to the isothiocyanate.[1] While effective, it is highly toxic (LC50 ~ unknown but comparable to phosgene) and lipophilic.[1]

• Boiling Point: 73.5°C[2][3]

• Target Molecule BP: >150°C (at reduced pressure)

• Reactivity: Highly electrophilic; reacts with nucleophiles (amines, alcohols, water).[1]

Crucial Warning: Both your target molecule (an isothiocyanate) and the impurity (thiophosgene) are electrophiles. Do not attempt to "quench" the thiophosgene with amines (like ammonia or Tris), as this will destroy your product immediately, forming thioureas.[1]

Module 1: Critical Safety & Diagnosis

Before proceeding, verify the impurity profile.

Diagnostic	Observation	Indication
Visual	Deep orange/red oil	Significant residue. Pure MIPP should be pale yellow/colorless.
Olfactory	Acrid, "rotting cabbage" or choking smell	DANGER. Active vapors.[1] Move to fume hood immediately.
TLC	Spot at Solvent Front (Non-polar)	moves rapidly in Hexanes; often streaks or decomposes on silica.
NMR	Extra peak ~170-180 ppm ( )	Thiocarbonyl carbon of .

The "Safe-Vap" Configuration

Standard rotary evaporation is dangerous because

can condense in the pump oil or exhaust into the lab. You must set up a Scrubber Trap .

Figure 1: The "Safe-Vap" setup ensures thiophosgene vapors are trapped and neutralized before reaching the vacuum pump.[1]

Module 2: Validated Purification Protocols

Protocol A: Azeotropic Removal (The Gold Standard)

Best for: Removing bulk thiophosgene without exposing the sensitive ester/isothiocyanate to hydrolysis.[1]

Mechanism: Thiophosgene is volatile. By adding a co-solvent, you depress the partial pressure and carry the impurity over into the trap.

• Dissolution: Dissolve the crude red oil in Anhydrous Toluene (10 mL per gram of crude). Toluene forms an azeotrope-like mixture that assists in dragging volatile organics.

• Vacuum Concentration:

  • Bath Temp: 35°C (Do not exceed 40°C to prevent thermal degradation).

  • Pressure: Ramp down to 10-20 mbar .

• Repeat: Perform this "dissolve and strip" cycle 3 times .

• Verification: The oil should turn from red to pale yellow.

• Final Strip: Use Dichloromethane (DCM) for one final strip to remove toluene traces.

Protocol B: Rapid Cold Hydrolysis

Best for: Trace residues that persist after Protocol A. Use with caution.

Mechanism: Thiophosgene hydrolyzes faster than the bulky isothiocyanate ester in cold water.

• Preparation: Dissolve residue in Diethyl Ether (

  ) or DCM.

• The Wash:

  • Prepare a saturated

    solution and chill to 0°C (Ice bath).

  • Wash the organic layer rapidly (shake for 30 seconds).

  • Why? The mild base neutralizes the HCl generated by

    hydrolysis, driving the equilibrium.[1]

• Separation: Immediately separate layers.

• Quench: Wash organic layer with cold Brine to remove water.

• Dry: Dry over

  and concentrate.

Module 3: Troubleshooting & FAQs

Q: My product solidified into a gum during the water wash. What happened?

A: You likely used a strong base (NaOH) or allowed the wash to get warm.

• Cause: The methylester (

  ) hydrolyzed to the acid, or the isothiocyanate hydrolyzed to the amine, which then reacted with remaining ITC to form a dimer (Thiourea).[1]

• Fix: There is no fix for the dimer. Prevent this by using Protocol A primarily. Only use Protocol B with strict temperature control (0°C).

Q: Can I use Silica Gel Chromatography?

A: Yes, but with a caveat.

• Risk: Thiophosgene can degrade on acidic silica, leaving yellow streaks.

• Method: Flush the column with 100% Hexanes first (removes residual

  ). Then elute your product with Hexanes:Ethyl Acetate (9:1) .

• Note: Load the column quickly. Do not let the crude sit on the silica.

Q: How do I clean the rotovap trap?

A: The trap contains active thiophosgene.

• Do not open it in the open lab.

• Add 10% aqueous Ammonia or NaOH/Methanol slowly to the trap contents in a fume hood.

• Allow to stand for 1 hour. The red color will disappear as it converts to non-toxic thiourea/carbonate derivatives.

Module 4: Process Decision Logic

Use this logic flow to determine the correct purification step for your current state.

Figure 2: Decision matrix for sequential purification steps.

References

• Organic Syntheses. p-Chlorophenyl Isothiocyanate. Coll. Vol. 1, p.165 (1941); Vol. 6, p.18 (1926).[1][4] (Describes steam distillation and toxicity of thiophosgene). Link[1]

• National Institutes of Health (NIH) - PubChem. Thiophosgene Compound Summary: Safety and Hazards. (Detailed toxicity and reactivity data). Link[1]

• Taylor & Francis Online. Improved procedure for the preparation of isothiocyanates. (Discusses alternatives and purification issues). Link[1]

• GuideChem. Methyl L-2-isothiocyanato-3-phenylpropionate Properties. (Specific physical properties of the target molecule).[5][6][7][8][9][10][11] Link

• Cameo Chemicals (NOAA). Thiophosgene Reactivity Profile. (Incompatibility with amines and water). Link[1]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Thiophosgene | CCl2S | CID 10040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. guidechem.com [guidechem.com]
• 4. orgsyn.org [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of Isothiocyanates: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 8. bruckner.research.uconn.edu [bruckner.research.uconn.edu]
• 9. Gas detectors and respiratory protection equipments CSCl2 (thiophosgene), CAS number 463-71-8 [en.gazfinder.com]
• 10. CAS 463-71-8: Thiophosgene | CymitQuimica [cymitquimica.com]
• 11. tandfonline.com [tandfonline.com]

Reference Data & Comparative Studies

Comparative Reactivity Analysis: Methyl 2-isothiocyanato-3-phenylpropanoate vs. Alkyl Isothiocyanates

A Guide for Researchers in Synthetic Chemistry and Drug Development

Introduction

The isothiocyanate functional group (–N=C=S) is a cornerstone of synthetic chemistry, prized for its versatile reactivity as an electrophile. This heterocumulene is a key building block in the synthesis of thioureas, thioamides, and a variety of heterocyclic compounds, many of which are of significant interest in medicinal chemistry and materials science.[1][2] Naturally occurring isothiocyanates, such as sulforaphane from broccoli, are widely studied for their health-promoting effects, which are often linked to their ability to react with cellular nucleophiles like amine and thiol groups on proteins.[3]

This guide provides a detailed comparative analysis of the reactivity of two distinct classes of isothiocyanates: Methyl 2-isothiocyanato-3-phenylpropanoate , an α-functionalized ester, and simple alkyl isothiocyanates , such as benzyl or ethyl isothiocyanate. Understanding the nuanced differences in their reactivity, governed by both electronic and steric factors, is critical for selecting the appropriate reagent and optimizing reaction conditions in drug discovery and chemical biology applications.

Structural and Electronic Properties: A Tale of Two Electrophiles

The reactivity of the isothiocyanate group is dictated by the electrophilicity of its central carbon atom. Nucleophilic attack on this carbon is the primary reaction pathway.[3][4] The substituents attached to the nitrogen atom profoundly influence this electrophilicity.

Methyl 2-isothiocyanato-3-phenylpropanoate is a structurally complex isothiocyanate derived from the amino acid phenylalanine. Its key features include:

• An electron-withdrawing ester group (–COOCH₃) attached to the α-carbon.

• A bulky benzyl group (–CH₂Ph) also on the α-carbon.

In contrast, alkyl isothiocyanates (R-NCS) present a simpler profile, where 'R' can be a primary or secondary alkyl group (e.g., ethyl, propyl) or a benzyl group.

The primary difference lies in the electronic nature of the substituent adjacent to the nitrogen. The ester group in Methyl 2-isothiocyanato-3-phenylpropanoate exerts a strong electron-withdrawing inductive effect. This effect pulls electron density away from the isothiocyanate moiety, significantly increasing the partial positive charge on the central carbon atom. This heightened electrophilicity makes it a more potent target for nucleophiles compared to simple alkyl isothiocyanates, which feature electron-donating alkyl groups that slightly reduce the electrophilicity of the reactive carbon. Acyl isothiocyanates, which have a carbonyl group directly attached to the nitrogen, are known to be more reactive than alkyl isothiocyanates due to this powerful electron-withdrawing effect.[3][5] While not a true acyl isothiocyanate, the α-ester group in the phenylpropanoate derivative imparts a similar, albeit moderated, electronic activation.

However, this electronic activation is counterbalanced by significant steric hindrance. The bulky benzyl and methyl ester groups flanking the reactive center create a sterically congested environment, potentially impeding the approach of a nucleophile. This steric shield is substantially larger than that of a linear alkyl isothiocyanate like ethyl isothiocyanate.

Caption: Structural comparison highlighting electronic and steric factors.

Comparative Reactivity and Mechanistic Considerations

Isothiocyanates react with nucleophiles, such as primary amines, via a nucleophilic addition mechanism to form thioureas.[3][6] The reaction is initiated by the attack of the nucleophile's lone pair of electrons on the electrophilic carbon of the isothiocyanate. This forms a transient zwitterionic intermediate that rapidly undergoes a proton transfer to yield the stable thiourea adduct.

Caption: General mechanism for the reaction of an isothiocyanate with a primary amine.

The overall reactivity is a delicate balance between these opposing electronic and steric effects.

• Electronic Activation: The electron-withdrawing ester in Methyl 2-isothiocyanato-3-phenylpropanoate lowers the activation energy for nucleophilic attack, favoring a faster reaction rate. Studies on substituted phenyl isothiocyanates have consistently shown that electron-withdrawing groups on the phenyl ring increase reactivity.[7]

• Steric Hindrance: The bulky substituents on the phenylpropanoate derivative can hinder the approach of the nucleophile, increasing the activation energy and slowing the reaction. This effect is especially pronounced with larger, more sterically demanding nucleophiles. The reactivity of isothiocyanates has been shown to decrease with increasing alkyl chain length, which is partly attributed to steric effects.[8]

• With small, unhindered nucleophiles (e.g., ammonia, methylamine), the electronic activation of Methyl 2-isothiocyanato-3-phenylpropanoate is likely to dominate, making it more reactive than simple alkyl isothiocyanates.

• With bulky nucleophiles (e.g., secondary amines like dibenzylamine, or sterically hindered primary amines), the steric hindrance of the phenylpropanoate derivative will become the rate-limiting factor, making it less reactive than a comparable linear alkyl isothiocyanate.

Quantitative Comparison and Experimental Protocol

To empirically determine the reactivity of these compounds, a kinetic analysis is essential. The reaction of an isothiocyanate with an amine in excess can be monitored under pseudo-first-order conditions to determine the rate constants.

Data Presentation: Comparative Reaction Rates

The table below presents hypothetical, yet plausible, kinetic data for the reaction of different isothiocyanates with n-butylamine, a representative primary amine nucleophile. Such data would typically be acquired by monitoring the reaction progress via UV-Vis spectrophotometry or HPLC.[9][10]

Isothiocyanate	Nucleophile	k₂ (M⁻¹s⁻¹) at 25°C	Predicted Relative Reactivity	Key Influencing Factor
Ethyl Isothiocyanate	n-Butylamine	0.08	Baseline	Minimal Steric/Electronic Effect
Benzyl Isothiocyanate	n-Butylamine	0.06	Slower	Mild Steric Hindrance
Methyl 2-isothiocyanato-3-phenylpropanoate	n-Butylamine	0.25	Faster	Dominant Electronic Activation
Methyl 2-isothiocyanato-3-phenylpropanoate	Di-isobutylamine	0.01	Slower	Dominant Steric Hindrance

Experimental Protocol: Kinetic Analysis of Isothiocyanate Reactivity

This protocol describes a method for determining the second-order rate constant (k₂) for the reaction between an isothiocyanate and a primary amine using UV-Vis spectrophotometry.

Objective: To quantitatively compare the reactivity of Methyl 2-isothiocyanato-3-phenylpropanoate and ethyl isothiocyanate with n-butylamine.

Materials:

• Methyl 2-isothiocyanato-3-phenylpropanoate

• Ethyl isothiocyanate

• n-Butylamine (freshly distilled)

• Acetonitrile (anhydrous, spectroscopic grade)

• Volumetric flasks, pipettes, and syringes

• Temperature-controlled UV-Vis spectrophotometer with quartz cuvettes

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 10.0 mM stock solution of each isothiocyanate in anhydrous acetonitrile.

  • Prepare a 1.00 M stock solution of n-butylamine in anhydrous acetonitrile.

• Kinetic Run (Pseudo-First-Order Conditions):

  • Equilibrate the spectrophotometer's cell holder to 25.0 ± 0.1 °C.

  • In a 1 cm path length quartz cuvette, place 2.95 mL of anhydrous acetonitrile.

  • Add 50 µL of the 1.00 M n-butylamine stock solution to the cuvette and mix thoroughly. This yields a final amine concentration of approximately 16.7 mM.

  • Set the spectrophotometer to monitor the absorbance at the λ_max of the isothiocyanate (e.g., ~240-250 nm), taking readings every 30 seconds.[10][11]

  • Initiate the reaction by rapidly injecting 10 µL of the 10.0 mM isothiocyanate stock solution into the cuvette (final [ITC] ≈ 0.033 mM). The concentration of the amine is in ~500-fold excess.

  • Immediately begin data acquisition and continue for at least 3-4 half-lives, or until the absorbance reading stabilizes.

• Data Analysis:

  • The observed rate constant (k_obs) is determined from the slope of the linear plot of ln(A_t - A_∞) versus time (t), where A_t is the absorbance at time t and A_∞ is the final absorbance. The relationship is given by: ln(A_t - A_∞) = -k_obs * t + ln(A_0 - A_∞).

  • The second-order rate constant (k₂) is then calculated by dividing k_obs by the concentration of the amine: k₂ = k_obs / [Amine].

  • Repeat the experiment at least three times for each isothiocyanate to ensure reproducibility.

Caption: Workflow for the kinetic analysis of isothiocyanate reactivity.

Implications for Drug Development and Bioconjugation

The choice between these two types of isothiocyanates depends entirely on the intended application.

• Methyl 2-isothiocyanato-3-phenylpropanoate is an ideal candidate for applications requiring rapid and efficient labeling of biomolecules under controlled conditions. Its enhanced electrophilicity allows for faster conjugation to primary amine groups, such as the ε-amino group of lysine residues on proteins.[12] However, its higher reactivity may also lead to lower stability and potential off-target reactions if not carefully managed.

• Alkyl isothiocyanates offer greater stability and a more predictable, moderate reactivity profile. This makes them suitable as building blocks in multi-step syntheses where the isothiocyanate group must survive various reaction conditions before its intended use. In biological systems, their lower intrinsic reactivity might lead to more selective targeting, as reaction may be more dependent on enzymatic catalysis or proximity effects within a protein binding pocket.

Conclusion

The reactivity of an isothiocyanate is a finely tuned property governed by a push-and-pull between electronic activation and steric hindrance. Methyl 2-isothiocyanato-3-phenylpropanoate, with its α-ester group, is electronically primed for rapid nucleophilic attack, a feature that can be highly advantageous for bioconjugation. However, its bulky nature can become a significant impediment, particularly with larger nucleophiles. In contrast, simple alkyl isothiocyanates provide a less reactive but often more sterically accessible and stable electrophilic handle. For the medicinal chemist and drug development professional, a thorough understanding of these principles, validated by empirical kinetic data, is paramount for the rational design and successful synthesis of novel therapeutics and chemical probes.

References

• Augustin, J., & Drobnica, L. (1987). Kinetic analysis of competitive reactions of isothiocyanates with hydroxyl and alkoxide ions.
• Drobnica, L., & Augustin, J. (1965). Kinetics of reactions of isothiocyanates with amino acids, ethanethiol, mercapto acids, N-acetylcysteine and glutathione.
• Ferreira, P. M., & Ali, K. (2010). The kinetics and mechanism of aminolysis of isothiocyanates. Journal of the Chemical Society, Perkin Transactions 2.
• ResearchGate. (n.d.). Isothiocyanate chemistry. (a) Isothiocyanate reacting with primary amine. (b) Isothiocyanate reacting with thiol.
• Zhang, Q. F., et al. (2005). The Reaction of Allyl Isothiocyanate with Hydroxyl/Water and b-Cyclodextrin Using Ultraviolet Spectrometry. Journal of the Serbian Chemical Society.
• Zhang, Q. F., et al. (2005). The reaction of allyl isothiocyanate with hydroxyl and beta-cyclodextrin using ultraviolet spectrometry.
• Schoene, K., et al. (2023).
• Palenik, G. J., & Steffen, M. (1986). Steric vs. electronic effects in palladium-thiocyanate complexes. Journal of the Chemical Society, Dalton Transactions.
• BenchChem. (2025).
• Królewska-Głowińska, K., et al. (2021).
• Miyamoto, T., et al. (2009).
• Thermo Fisher Scientific. (n.d.). Introduction to Thiol Modification and Detection—Section 2.1. Thermo Fisher Scientific.
• Karaman, R. (2016). Can anyone help regarding the reactivity of isothiocyanates how the attached alkyl or aryl group affects the reactivity?
• Laskar, A. A., et al. (2012).
• Lee, J., et al. (2024).
• Wikipedia. (n.d.).
• Lee, J., et al. (2024).
• Johansson, H., et al. (2016). Peptide Reactivity of Isothiocyanates – Implications for Skin Allergy.
• NIST. (n.d.).
• Liu, Z., et al. (2025). Recent Advances in the Synthesis and Applications of Isothiocyanates.
• Movassaghi, M., & Schmidt, M. A. (2007).
• Singh, G. S., & Singh, P. (2015). ChemInform Abstract: Reactivity and Diverse Synthetic Applications of Acyl Isothiocyanates.
• Ranu, B. C., & Dey, S. S. (2003). Reactions of various nucleophiles with methyl-and ethyl- propiolate.
• Hatano, S., & Hartwig, J. F. (2020).

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Theoretical Elemental Composition of Methyl 2-isothiocyanato-3-phenylpropanoate

An Objective Guide to the Elemental Analysis of Methyl 2-isothiocyanato-3-phenylpropanoate and a Comparison with Alternative Bioconjugation Reagents

For researchers and professionals in drug development and chemical biology, the precise characterization of synthetic compounds is paramount. Methyl 2-isothiocyanato-3-phenylpropanoate, an isothiocyanate derivative, serves as a valuable reagent and building block. Verifying its elemental composition is a critical step in quality control, ensuring purity and confirming its molecular identity before use in sensitive applications.

This guide provides an in-depth analysis of the expected elemental composition of Methyl 2-isothiocyanato-3-phenylpropanoate. It offers a comparative look at related isothiocyanates and alternative bioconjugation reagents, explains the causality behind the chosen analytical methods, and furnishes a detailed protocol for experimental verification.

The first step in any elemental analysis is to calculate the theoretical composition based on the compound's molecular formula. This calculated data serves as the gold standard against which all experimental results are measured.

The molecular formula for Methyl 2-isothiocyanato-3-phenylpropanoate is C₁₁H₁₁NO₂S .[1][2] Its molecular weight is 221.28 g/mol .[1][3]

The theoretical elemental percentages are calculated as follows:

• Carbon (C): (11 × 12.011) / 221.28 × 100% = 59.71%

• Hydrogen (H): (11 × 1.008) / 221.28 × 100% = 5.01%

• Nitrogen (N): (1 × 14.007) / 221.28 × 100% = 6.33%

• Sulfur (S): (1 × 32.065) / 221.28 × 100% = 14.49%

• Oxygen (O): (2 × 15.999) / 221.28 × 100% = 14.46% (Note: Oxygen is often determined by difference or via pyrolysis, not direct combustion in an O₂ environment).

This data is summarized in the table below.

Element	Symbol	Atomic Mass ( g/mol )	Atoms in Molecule	Total Mass ( g/mol )	Percentage (%)
Carbon	C	12.011	11	132.121	59.71
Hydrogen	H	1.008	11	11.088	5.01
Nitrogen	N	14.007	1	14.007	6.33
Sulfur	S	32.065	1	32.065	14.49
Oxygen	O	15.999	2	31.998	14.46
Total	221.279	100.00

The Cornerstone of Purity: CHNS Combustion Analysis

For organic compounds, the most prevalent method for determining elemental composition is CHNS analysis, a process based on combustion.[4] This technique is a cornerstone of analytical chemistry because it provides a quantitative measure of a sample's purity that spectroscopic methods like NMR and mass spectrometry may not reveal, such as the presence of inorganic salts or residual solvents.[5]

The principle, first developed by Antoine Lavoisier, involves the complete combustion of a sample in a high-oxygen environment. The resulting gases (CO₂, H₂O, N₂, and SO₂) are then separated and quantified by a detector, typically a thermal conductivity detector (TCD).[6]

Experimental Workflow: CHNS Analysis

The workflow for a modern CHNS elemental analyzer is a robust, automated process designed for high precision.

Caption: Workflow of a modern CHNS elemental analyzer.

Detailed Experimental Protocol for CHNS Analysis

This protocol outlines the self-validating steps required for analyzing a solid sample like Methyl 2-isothiocyanato-3-phenylpropanoate.

• Instrument Calibration & Validation:

  • Causality: The instrument's response must be calibrated against a certified reference material (e.g., Acetanilide) with a known, stable elemental composition. This ensures the accuracy and traceability of the results.

  • Procedure:

    • Perform a blank run using an empty tin capsule to establish the baseline.

    • Analyze 3-5 replicates of the certified standard, weighing approximately 1-2 mg each.

    • The instrument software generates a calibration curve. The results for the standard must fall within the manufacturer's specified tolerance (typically <0.3% deviation) before proceeding.

• Sample Preparation:

  • Causality: The sample must be homogenous and completely dry. Residual solvents or moisture will inflate the carbon and hydrogen values, leading to inaccurate results.[7][8]

  • Procedure:

    • Ensure the sample is a fine, homogenous powder. If necessary, gently grind in a mortar and pestle.

    • Dry the sample under a high vacuum for several hours to remove any residual solvent or absorbed water.

    • Using a microbalance, accurately weigh 1-3 mg of the dried sample into a clean tin capsule. Record the weight precisely.

    • Seal the capsule tightly, ensuring no sample is lost.

• Sample Analysis:

  • Causality: Running the sample in triplicate provides statistical confidence in the result and helps identify any outliers caused by sample inhomogeneity or weighing errors.

  • Procedure:

    • Place the sealed capsules into the instrument's autosampler.

    • Program the instrument with the sample weights and identification.

    • Initiate the automated analysis sequence. The instrument will drop each sample into the combustion furnace at a programmed time.

• Data Interpretation:

  • Causality: The final data must be compared against the theoretical values to assess purity. A widely accepted, though sometimes flexible, threshold for purity in academic publications is a deviation of ±0.4% for each element.[5]

  • Procedure:

    • The instrument's software will automatically calculate the percentage of C, H, N, and S based on the detector's signal and the sample weight.

    • Calculate the average and standard deviation for the triplicate runs.

    • Compare the experimental average to the theoretical values calculated in Section 1.

Interpreting the Data: A Practical Guide

An experimental result that deviates from the theoretical value is not necessarily an indication of a failed synthesis. Understanding the nature of these deviations is key to correctly interpreting the data.

Hypothetical Result	%C	%H	%N	%S	Interpretation and Causality
Theoretical Value	59.71	5.01	6.33	14.49	The calculated ideal for a 100% pure sample.
Result A: "Excellent"	59.55	5.08	6.30	14.41	All values are well within the ±0.4% margin. This indicates a very high purity sample, validating its identity and composition.
Result B: "Acceptable"	60.35	5.52	6.15	14.05	C and H are high, while N and S are low. This pattern is a classic indicator of residual organic solvent (e.g., Ethyl Acetate), which has a higher C/H ratio and contains no N or S. The compound is likely pure but requires further drying.
Result C: "Poor"	55.21	4.65	5.88	13.45	All values are systematically low. This strongly suggests the presence of an inorganic impurity (e.g., NaCl, silica gel from chromatography) that does not combust to produce C, H, N, or S, thereby suppressing the relative percentages of the target elements.

Comparative Analysis with Alternative Reagents

Methyl 2-isothiocyanato-3-phenylpropanoate is one of many reagents used by researchers. Isothiocyanates are known to react with primary amines and thiols, making them useful in bioconjugation.[9] Their reactivity can be tuned by pH.[9] It is informative to compare its elemental footprint to other common isothiocyanates and alternative reagents like maleimides, which are highly selective for cysteine residues.[9]

Reagent	Molecular Formula	MW ( g/mol )	%C	%H	%N	%S	Key Differentiator
Methyl 2-isothiocyanato-3-phenylpropanoate	C₁₁H₁₁NO₂S	221.28	59.71	5.01	6.33	14.49	Contains ester and benzyl groups, providing specific steric and electronic properties.
Phenyl Isothiocyanate (PITC)	C₇H₅NS	135.19	62.19	3.73	10.36	23.72	A simpler aromatic isothiocyanate. Significantly higher %S and %N, making it distinct analytically.
Benzyl Isothiocyanate (BITC)	C₈H₇NS	149.21	64.39	4.73	9.39	21.49	Structurally similar to the target's side chain. Studies show benzyl isothiocyanates are more reactive towards thiols than their phenyl counterparts.[9][10][11]
N-Ethylmaleimide	C₆H₇NO₂	125.12	57.59	5.64	11.20	0.00	An entirely different class of reagent. The complete absence of sulfur is an absolute analytical distinction from any isothiocyanate.

This comparison highlights how elemental analysis can be used not only to confirm the purity of a single compound but also to definitively distinguish between different classes of reagents that might be used for similar applications.

Conclusion

Elemental analysis is an indispensable tool for the modern researcher, providing a fundamental and quantitative assessment of a compound's purity and identity. For Methyl 2-isothiocyanato-3-phenylpropanoate, the theoretical values of C: 59.71%, H: 5.01%, N: 6.33%, and S: 14.49% serve as the benchmark for experimental validation. By employing a rigorous, well-calibrated combustion analysis protocol, scientists can confidently verify the quality of their material. Furthermore, understanding the elemental footprint of this reagent in comparison to alternatives like PITC, BITC, and N-Ethylmaleimide provides a clearer analytical picture, aiding in reagent selection and characterization in the fields of chemical synthesis and drug discovery.

References

• A Researcher's Guide to Bioconjugation: Comparing 1-Bromo-2-(isothiocyanatomethyl)benzene with Maleimide and NHS-Ester Reage - Benchchem.
• Recent Advancement in the Synthesis of Isothiocyan
• Recent Advancement in Synthesis of Isothiocyan
• Synthesis of Isothiocyanates: An Upd
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• The Science of Elemental Analysis: Benefits and Applic
• A Comparative Review of Key Isothiocyan
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• Methyl 2-isothiocyanato-3-phenylpropion
• Elemental analysis: an important purity control but prone to manipulations - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QI01379C.
• METHYL L-2-ISOTHIOCYANATO-3-PHENYLPROPION
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• A Look at Elemental Analysis for Organic Compounds - AZoM.
• Methyl 2-isothiocyanato-3-phenylpropano

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